2-[2-(Cyclohexylmethylamino)ethylamino]ethanol;hydrochloride

• IUPAC Name: 2-[2-(cyclohexylmethylamino)ethylamino]ethanol;hydrochloride
• InChI: InChI=1S/C11H24N2O.ClH/c14-9-8-12-6-7-13-10-11-4-2-1-3-5-11;/h11-14H,1-10H2;1H
• InChI Key: DVZJAUIHTJOIEW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CNCCNCCO.Cl
• Molecular Formula: C11H25ClN2O
• Molecular Weight: 236.78 g/mol

Description

2-[2-(Cyclohexylmethylamino)ethylamino]ethanol;hydrochloride is a chemical compound with a complex structure that includes both amine and alcohol functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(Cyclohexylmethylamino)ethylamino]ethanol typically involves the reaction of cyclohexylmethylamine with 2-(2-aminoethylamino)ethanol under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and may require the use of catalysts to enhance the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its hydrochloride salt form.

Chemical Reactions Analysis

Types of Reactions

2-[2-(Cyclohexylmethylamino)ethylamino]ethanol can undergo various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to form simpler amines or alcohols.

Substitution: The amine groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexylmethyl ketone, while reduction could produce cyclohexylmethylamine.

Scientific Research Applications

2-[2-(Cyclohexylmethylamino)ethylamino]ethanol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Explored for its potential therapeutic properties, such as its role in drug development and pharmacological studies.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-[2-(Cyclohexylmethylamino)ethylamino]ethanol involves its interaction with molecular targets such as enzymes and receptors. The compound may bind to specific sites on these targets, leading to changes in their activity and function. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-(Methylamino)ethanol
• 2-(Ethylamino)ethanol
• 2-(Dimethylamino)ethanol

Uniqueness

Compared to these similar compounds, 2-[2-(Cyclohexylmethylamino)ethylamino]ethanol is unique due to the presence of the cyclohexylmethyl group, which imparts distinct chemical properties and potential applications. This structural difference can influence the compound’s reactivity, solubility, and interaction with biological targets, making it a valuable compound for specific research and industrial purposes.